molecular formula C22H21F3N4O2S2 B2377016 4-(tert-butyl)-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide CAS No. 392297-11-9

4-(tert-butyl)-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

Cat. No.: B2377016
CAS No.: 392297-11-9
M. Wt: 494.55
InChI Key: HJQWYNCHRZARIM-UHFFFAOYSA-N
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Description

4-(tert-butyl)-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H21F3N4O2S2 and its molecular weight is 494.55. The purity is usually 95%.
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Scientific Research Applications

Larvicidal and Antimicrobial Activities

The compound 4-(tert-butyl)-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide has been studied for its potential in larvicidal and antimicrobial activities. Derivatives of thiadiazolotriazinones, which are structurally similar, demonstrated growth inhibition properties against bacterial and fungal pathogens, as well as mosquito larvicidal activity (Kumara et al., 2015). Another study synthesized novel thiadiazolotriazin-4-ones and observed moderate larvicidal and antibacterial activities among the compounds, suggesting potential applications in controlling mosquito-borne diseases and bacterial infections (Castelino et al., 2014).

Synthesis and Chemical Properties

Research on the synthesis of related compounds provides insights into the chemical properties and potential applications of this compound. For instance, Chauhan et al. (2018) described an efficient method for the dimerization of primary thioamides into 1,2,4-thiadiazoles, which are structurally related, indicating potential pathways for synthesizing similar compounds (Chauhan et al., 2018).

Antitumor Activity

A study on a compound with a similar structure, namely 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine, revealed significant antitumor activity against the Hela cell line. This suggests that compounds with similar structures, like this compound, could also possess antitumor properties (Ye Jiao et al., 2015).

Antibacterial Activity

Research has shown that bis-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and bis-4-thiazolidinone derivatives, which share structural similarities, exhibit potent antibacterial activity. This indicates a potential for this compound in antimicrobial applications (Palekar et al., 2009).

Properties

IUPAC Name

4-tert-butyl-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21F3N4O2S2/c1-21(2,3)14-10-8-13(9-11-14)18(31)27-19-28-29-20(33-19)32-12-17(30)26-16-7-5-4-6-15(16)22(23,24)25/h4-11H,12H2,1-3H3,(H,26,30)(H,27,28,31)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HJQWYNCHRZARIM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21F3N4O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

494.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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